![molecular formula C12H11N3O2S B2774730 3-amino-2-methyl-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one CAS No. 379241-65-3](/img/structure/B2774730.png)
3-amino-2-methyl-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one
Description
3-amino-2-methyl-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one is a compound that belongs to the class of thienopyrimidines. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
Antiproliferative Activity
3-amino-2-methyl-5-(5-methylfuran-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one: derivatives have demonstrated antiproliferative effects. These compounds inhibit cell growth and division, making them promising candidates for cancer research and potential drug development .
Antimicrobial Properties
Researchers have explored the antimicrobial activity of this compound class. It shows efficacy against various pathogens, including bacteria and fungi. These findings suggest its potential use in developing novel antimicrobial agents .
Anti-Inflammatory and Analgesic Effects
Compounds derived from this pyrimidine core exhibit anti-inflammatory and analgesic properties. They may contribute to pain relief and inflammation management .
Hypotensive Activity
Some studies indicate that these derivatives have hypotensive effects, which could be relevant in cardiovascular research and drug discovery .
Antihistaminic Properties
The compound API-1, belonging to the pyrido[2,3-d]pyrimidin-5-one derivatives, has shown promise as an antiproliferative agent. Its antihistaminic activity may be relevant in allergic response modulation .
Tyrosine Kinase Inhibition
Noteworthy among pyrido[2,3-d]pyrimidin-7-one derivatives is TKI-28, a tyrosine kinase inhibitor. Such compounds play a crucial role in cancer therapy by targeting specific signaling pathways .
These applications highlight the versatility and potential of 3-amino-2-methyl-5-(5-methylfuran-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one in various scientific contexts. Researchers continue to explore its properties, paving the way for exciting discoveries and therapeutic advancements . If you need further information or have additional queries, feel free to ask! 😊
properties
IUPAC Name |
3-amino-2-methyl-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2S/c1-6-3-4-9(17-6)8-5-18-11-10(8)12(16)15(13)7(2)14-11/h3-5H,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUQNZJISVPNGBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)C)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-2-methyl-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one | |
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